Cas no 174063-94-6 (6,8-heneicosadiynoic acid)

6,8-heneicosadiynoic acid structure
6,8-heneicosadiynoic acid structure
Product Name:6,8-heneicosadiynoic acid
CAS No:174063-94-6
MF:C21H34O2
MW:318.493466854095
CID:906034
PubChem ID:57370578
Update Time:2025-04-19

6,8-heneicosadiynoic acid Chemical and Physical Properties

Names and Identifiers

    • 6,8-heneicosadiynoic acid
    • henicosa-6,8-diynoic acid
    • 6,8-HENEICOSADIYNOIC ACID, 98%,
    • SCHEMBL413126
    • 174063-94-6
    • DTXSID70724726
    • Inchi: 1S/C21H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h2-12,17-20H2,1H3,(H,22,23)
    • InChI Key: SCBFOODINFRHED-UHFFFAOYSA-N
    • SMILES: OC(CCCCC#CC#CCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 318.25602
  • Monoisotopic Mass: 318.255880323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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